Cas no 1314670-37-5 (2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile)

• Product Name: 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile
• CAS No: 1314670-37-5
• MF: C₁₂H₁₄ClNO₂
• MW: 239.698062419891
• CID: 6387597
• PubChem ID: 165967608
• Update Time: 2025-06-08

2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile
• 1314670-37-5
• EN300-1965676

• Inchi： 1S/C12H14ClNO2/c1-12(2,7-14)8-5-6-9(15-3)11(16-4)10(8)13/h5-6H,1-4H3
• InChI Key： CHJYPGQCTBZELB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(C#N)(C)C)OC)OC

Computed Properties

• Exact Mass: 239.0713064g/mol
• Monoisotopic Mass: 239.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.2Ų

Additional information on 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile

Professional Introduction to Compound with CAS No. 1314670-37-5 and Product Name: 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile

The compound with the CAS number 1314670-37-5 and the product name 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of a chloro substituent at the para position of a dimethoxyphenyl ring, combined with a methylpropanenitrile moiety, endows this molecule with distinct reactivity and biological activity that make it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of novel compounds derived from aromatic heterocycles and their derivatives. Among these, the 2-chloro-3,4-dimethoxyphenyl scaffold has emerged as a versatile platform for designing molecules with enhanced pharmacological properties. The compound in question, 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile, is no exception. Its molecular structure suggests potential interactions with various biological targets, making it an attractive candidate for further investigation.

The chloro substituent at the 2-position of the aromatic ring introduces electrophilic characteristics to the molecule, facilitating nucleophilic substitution reactions that can be exploited in synthetic chemistry. This feature is particularly useful in multi-step synthetic routes aimed at constructing more complex drug candidates. Additionally, the dimethoxyphenyl group provides steric and electronic modulation, which can influence the binding affinity and selectivity of the compound towards its intended biological targets.

Recent studies have highlighted the importance of methylpropanenitrile derivatives in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. The incorporation of this moiety into the 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile structure enhances its potential as a pharmacophore. Specifically, the nitrile group can act as a hydrogen bond acceptor or participate in π-stacking interactions, which are critical for achieving high binding affinity in drug-receptor complexes.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Emerging research indicates that molecules containing similar aromatic scaffolds exhibit neuroprotective and anti-inflammatory properties. The combination of a chloro group and a dimethoxyphenyl ring has been shown to enhance penetration through the blood-brain barrier, making it an ideal candidate for central nervous system (CNS) drug development. Furthermore, preliminary computational studies suggest that this compound may interact with key neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in various neurological conditions.

The synthesis of 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile involves several key steps that highlight its synthetic accessibility. The introduction of the chloro substituent can be achieved through electrophilic aromatic substitution reactions using appropriate chlorinating agents. Subsequent methylation at the 3 and 4 positions of the aromatic ring can be performed using methylating agents under controlled conditions. Finally, the formation of the methylpropanenitrile moiety is typically achieved through cyanation reactions or by reacting appropriate precursors with cyanide sources.

In terms of biological evaluation, initial assays have demonstrated promising activity profiles for this compound. In vitro studies have shown that it exhibits inhibitory effects on certain enzymes associated with inflammatory pathways. These findings are particularly intriguing given the growing interest in targeting inflammation as a therapeutic strategy for various chronic diseases. Additionally, preliminary toxicity studies indicate that the compound is well-tolerated at tested doses, suggesting its potential for further development into a clinical candidate.

The structural features of 2-(2-chloro-3,4-dimethoxyphenyl)-2-methylpropanenitrile also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within the molecule, researchers can gain insights into how different structural elements contribute to its biological activity. This approach is crucial for optimizing lead compounds into effective drugs and understanding their mechanism of action.

Advances in computational chemistry have further accelerated the discovery process for novel compounds like this one. Molecular modeling techniques allow researchers to predict how different modifications will affect binding affinity and selectivity before conducting costly wet-lab experiments. These computational tools have been instrumental in guiding synthetic strategies and identifying promising candidates for further evaluation.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents derived from diverse chemical scaffolds. The compound described here represents an excellent example of how combining structural features from different classes of molecules can lead to novel entities with unique biological properties. As our understanding of disease mechanisms evolves along with advancements in chemical synthesis technologies like flow chemistry and biocatalysis; compounds such as this one will play an increasingly important role in drug development pipelines.

In conclusion,2-(2-chloro-3;4-dimethoxyphenyl)-2-methylpropanenitrile (CAS No: 1314670-37-5) stands out as a promising candidate for further exploration due to its unique structural features, chloro-substituted dimethoxyphenyl scaffold,and potential applications across multiple therapeutic areas including neurology,inflammation,and beyond.Further research will be required to fully elucidate its pharmacological profile,but preliminary findings suggest significant promise as both an academic research tool,and potentially as partof future drug candidates.